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Oxidative Stress in Neurodegenerative Pathways

Although direct 4-HNE comparisons were not found, the search results confirm that oxidative stress is a

major contributor to both Alzheimer's disease (AD) and Parkinson's disease (PD). Here is a summary of the

key pathological processes involved:

Disease Core Pathologies

Associated Oxidative Stress & Key
Proteins

Alzheimer's Amyloid-beta plagues, Neurofibrillary
Disease (AD) tangles (hyperphosphorylated tau) [1]

2].

Parkinson's Loss of dopaminergic neurons in
Disease (PD) substantia nigra, Lewy bodies
(aggregated alpha-synuclein) [4] [2].

Beta-amyloid and tau pathologies are
associated with chronic neuroinflammation
and oxidative damage [3] [2].

Alpha-synuclein accumulation,
mitochondrial dysfunction, and
neuroinflammation create an environment
of high oxidative stress [4] [3].

The following diagram illustrates the shared and distinct pathways involving oxidative stress in Alzheimer's

and Parkinson's diseases, based on the available literature.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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